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Compound of Interest

Compound Name: Azido-PEG8-amine

Cat. No.: B1666437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azido-PEG8-amine (8-Azido-3,6,9-trioxaundecan-1-amine) is a heterobifunctional linker widely

utilized in bioconjugation, proteomics, and drug discovery, particularly in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). Its

structure incorporates a terminal azide group for "click" chemistry reactions and a primary

amine for conventional amide bond formation, connected by a hydrophilic 8-unit polyethylene

glycol (PEG) spacer. The integrity and stability of this linker are paramount for the successful

synthesis and efficacy of the final bioconjugate.

This technical guide provides a comprehensive overview of the recommended storage

conditions, stability profile, and analytical methodologies for assessing the integrity of Azido-
PEG8-amine. The information presented is based on manufacturer recommendations, general

chemical principles of its constituent functional groups, and established protocols for similar

PEGylated compounds.

Chemical Structure and Properties
IUPAC Name: 1-Amino-2-(2-(2-(2-(2-(2-(2-

azidoethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethane

Molecular Formula: C₁₈H₃₈N₄O₈
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Molecular Weight: 438.52 g/mol

CAS Number: 857891-82-8

Storage and Handling Guidelines
Proper storage and handling are critical to prevent degradation and ensure the chemical

integrity of Azido-PEG8-amine. The primary concerns for stability are moisture, light,

temperature, and incompatible chemical environments.

3.1 Recommended Storage Conditions

To ensure long-term stability, Azido-PEG8-amine should be stored under the following

conditions. Quantitative data from various suppliers is summarized in Table 1.

Table 1: Recommended Storage Conditions for Azido-PEG8-amine

Condition Solid Form In Anhydrous Solvent

Temperature -20°C (long-term) -80°C (up to 6 months)[1]

-20°C (up to 1 month)[1]

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen)

Store under an inert

atmosphere

Light
Protect from light; store in an

amber vial[2]
Protect from light

Moisture

Store in a desiccated

environment to prevent

hydrolysis[2]

Use anhydrous solvents

3.2 Handling Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.
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Inert Atmosphere: When preparing solutions, it is advisable to work under an inert

atmosphere to minimize exposure to oxygen and moisture.

Avoid Incompatibilities: Do not expose Azido-PEG8-amine to strong acids, strong bases,

strong oxidizing agents, or strong reducing agents, as these can degrade the molecule[1].

Metal Utensils: Avoid the use of metal spatulas or other metal utensils, as trace metals can

potentially catalyze the decomposition of the azide group.

Thawing: Before use, allow the container to equilibrate to room temperature before opening

to prevent condensation of moisture into the product.

Stability Profile
The stability of Azido-PEG8-amine is influenced by its three main components: the azide

functional group, the primary amine, and the PEG spacer.

4.1 Azide Group Stability

Organic azides are generally stable but can be sensitive to:

Heat and Light: Thermal and photolytic energy can lead to the decomposition of the azide

group, potentially forming highly reactive nitrenes.

Acids: In the presence of strong acids, azides can form hydrazoic acid, which is highly toxic

and explosive.

Reducing Agents: Azides can be readily reduced to primary amines by various reducing

agents (e.g., dithiothreitol (DTT), triphenylphosphine). This is a common synthetic

transformation but an undesirable degradation pathway during storage or use in unrelated

reactions.

4.2 Primary Amine Stability

The primary amine is a nucleophilic functional group susceptible to:

Oxidation: Amines can be prone to oxidation, especially when exposed to air and light over

extended periods.
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Reaction with Electrophiles: The amine group will readily react with electrophilic functional

groups such as NHS esters, isocyanates, and aldehydes. Care should be taken to avoid

cross-reactivity if other reactive molecules are present.

4.3 Polyethylene Glycol (PEG) Linker Stability

The ether linkages in the PEG chain are generally stable but can be susceptible to:

Oxidative Degradation: The PEG chain can undergo auto-oxidation, which is often initiated

by trace metal impurities, heat, or light. This process can lead to chain cleavage and the

formation of various degradation products, including aldehydes and carboxylic acids.

Potential Degradation Pathways
Understanding the potential degradation pathways is crucial for troubleshooting and for the

development of stability-indicating analytical methods.
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Caption: Potential degradation pathways for Azido-PEG8-amine.

Experimental Protocols for Stability Assessment
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A forced degradation study is recommended to identify potential degradation products and

establish the stability profile of Azido-PEG8-amine under various stress conditions.

6.1 Objective

To evaluate the stability of Azido-PEG8-amine under thermal, photolytic, and various pH

conditions and to develop a stability-indicating analytical method.

6.2 Materials and Instrumentation

Azido-PEG8-amine

HPLC-grade solvents (acetonitrile, methanol, water)

Buffers (e.g., phosphate, acetate) at various pH values (e.g., 3, 7, 9)

Acids (e.g., 0.1 M HCl) and bases (e.g., 0.1 M NaOH)

Oxidizing agent (e.g., 3% H₂O₂)

HPLC or UPLC system with UV and Mass Spectrometry (MS) detectors

Photostability chamber

Temperature-controlled ovens

6.3 Forced Degradation Experimental Workflow
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Sample Preparation

Stress Conditions

Analysis

Outcome

Prepare stock solution of
Azido-PEG8-amine in a

suitable solvent (e.g., ACN:H₂O)

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C)

Oxidative Stress
(e.g., 3% H₂O₂, RT)

Thermal Stress
(e.g., 80°C in solution and solid state)
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Withdraw aliquots at
specified time points

(e.g., 0, 2, 4, 8, 24 hours)
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if applicable

Analyze by HPLC-UV/MS

Quantify remaining
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Identify and characterize
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Caption: Experimental workflow for a forced degradation study.

6.4 Analytical Method: HPLC-UV/MS
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A reverse-phase HPLC method is suitable for monitoring the stability of Azido-PEG8-amine.

Table 2: Example HPLC Method Parameters

Parameter Recommended Condition

Column C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient 5% to 95% B over 15 minutes

Flow Rate 0.3 mL/min

Column Temperature 40°C

UV Detection 210 nm (for azide) and 254 nm

MS Detector ESI in positive ion mode

Summary of Stability and Recommendations
Table 3: Summary of Stability Characteristics
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Factor Impact on Stability Recommendation

Temperature

High temperatures can

promote thermal degradation

of the azide and PEG

components.

Store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Light

UV light can induce

photochemical degradation of

the azide group.

Store in amber vials or protect

from light.

pH

Highly acidic or basic

conditions can lead to

hydrolysis and other

degradation pathways.

Maintain near-neutral pH for

solutions. Use non-amine

containing buffers if the amine

end is to be kept free.

Moisture
Can lead to hydrolysis of the

compound.

Store in a desiccated

environment and use

anhydrous solvents for stock

solutions.

Oxygen

Can promote oxidative

degradation of the PEG chain

and amine group.

Store under an inert

atmosphere.

Reducing Agents
Will reduce the azide to an

amine.

Avoid contact with reducing

agents unless intentional

reduction is desired.

Strong Acids
Can lead to the formation of

hazardous hydrazoic acid.

Strictly avoid contact with

strong acids.

Conclusion
Azido-PEG8-amine is a versatile and valuable tool in modern drug development and

bioconjugation. Its stability is critical for obtaining reliable and reproducible results. By adhering

to the stringent storage and handling guidelines outlined in this document, researchers can

ensure the chemical integrity of the molecule. For critical applications, it is highly recommended

to perform a comprehensive stability assessment, including forced degradation studies, to fully

understand its behavior under specific experimental conditions. This will aid in the development
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of robust analytical methods and ultimately contribute to the successful synthesis of well-

defined and stable bioconjugates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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